Cas no 4469-81-2 (2-Butoxyaniline)

• Product Name: 2-Butoxyaniline
• CAS No: 4469-81-2
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00043880
• CID: 1068356
• Update Time: 2025-11-01

2-Butoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-Butoxy-phenylamine
• 2-BUTOXYANILINE
• 2-Butoxy-anilin
• 2-butoxy-aniline
• 2-Butoxybenzenamine
• 2-n-butoxyaniline
• Aniline,o-butoxy
• o-butoxyaniline
• NSC 55075
• 2-Butoxyaniline

• MDL： MFCD00043880
• Inchi： 1S/C10H15NO/c1-2-3-8-12-10-7-5-4-6-9(10)11/h4-7H,2-3,8,11H2,1H3
• InChI Key： IRTONKUCLPTRNS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCCC

Computed Properties

• Exact Mass: 165.11500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• Density: 0.999±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 136-137 ºC (15 Torr)
• Flash Point: 114.2±13.1 ºC,
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),
• PSA: 35.25000
• LogP: 3.02890

2-Butoxyaniline Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-50/53
• Safety Instruction： 26-36/37-61
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Butoxyaniline

Recent Advances in the Study of 2-Butoxyaniline (CAS: 4469-81-2) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Butoxyaniline (CAS: 4469-81-2) is an organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, material science, and agrochemical development. This research brief aims to summarize the latest findings related to 2-Butoxyaniline, focusing on its synthesis, biological activities, and emerging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-Butoxyaniline as a precursor in the synthesis of novel antimicrobial agents. The study highlighted its efficacy in producing derivatives with potent activity against multidrug-resistant bacterial strains. The researchers employed a combination of computational modeling and high-throughput screening to identify optimal structural modifications, resulting in compounds with improved pharmacokinetic properties. These findings underscore the potential of 2-Butoxyaniline as a key building block in the development of next-generation antibiotics.

Another notable advancement was reported in the European Journal of Pharmaceutical Sciences, where 2-Butoxyaniline was utilized in the design of targeted drug delivery systems. The study demonstrated that functionalized nanoparticles incorporating 2-Butoxyaniline-derived ligands exhibited enhanced selectivity for cancer cells, reducing off-target effects. This approach holds promise for improving the therapeutic index of chemotherapeutic agents, particularly in treating solid tumors with high heterogeneity.

Beyond pharmaceuticals, 2-Butoxyaniline has also found applications in material science. A 2024 study in Advanced Materials detailed its use in the synthesis of conductive polymers with tunable electronic properties. The researchers achieved significant improvements in charge carrier mobility by incorporating 2-Butoxyaniline-based monomers into the polymer backbone. These materials are being explored for use in flexible electronics and biosensors, further expanding the compound's utility.

Despite these promising developments, challenges remain in optimizing the scalability and environmental impact of 2-Butoxyaniline-based processes. Recent efforts have focused on green chemistry approaches, such as catalytic hydrogenation and solvent-free reactions, to mitigate the ecological footprint of its production. These innovations align with the growing demand for sustainable practices in the chemical and pharmaceutical industries.

In conclusion, 2-Butoxyaniline (CAS: 4469-81-2) continues to be a valuable compound in chemical biology and pharmaceutical research, with its applications spanning drug discovery, material science, and beyond. Ongoing studies are expected to further elucidate its potential and address current limitations, paving the way for novel therapeutic and technological breakthroughs.